Cas no 24897-21-0 (Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]-)

Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]- structure
24897-21-0 structure
Product Name:Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]-
CAS No:24897-21-0
MF:C24H19Cl3FN5O5S2
MW:646.925563097
CID:288754
PubChem ID:309069
Update Time:2025-04-19

Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfonyl]-
    • 4-[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)pyrimidin-4-yl]methoxy]phenyl]methylsulfamoyl]benzenesulfonyl fluoride
    • Benzenesulfonylfluoride,4-[[[[3-chloro-4-[[2,6-diamino-5-(3,4-dichlorophenyl)-4-pyrimidinyl]methoxy]phenyl]methyl]amino]sulfo
    • 2,4-Diamino-5-(3,4-dichlorphenyl)-6-< 4-(4-fluorsulfonyl-benzolsulfonamidomethyl)-2-chlor-phenoxymethyl> -pyrimidin
    • 4-{3-chloro-4-[2,6-diamino-5-(3,4-dichloro-phenyl)-pyrimidin-4-ylmethoxy]-benzylsulfamoyl}-benzenesulfonyl fluoride
    • AC1L7E9F
    • NSC211222
    • SCHEMBL7803412
    • NSC-211222
    • DTXSID00309146
    • 24897-21-0
    • Inchi: 1S/C24H19Cl3FN5O5S2/c25-17-7-2-14(10-18(17)26)22-20(32-24(30)33-23(22)29)12-38-21-8-1-13(9-19(21)27)11-31-40(36,37)16-5-3-15(4-6-16)39(28,34)35/h1-10,31H,11-12H2,(H4,29,30,32,33)
    • InChI Key: XTFANEXPNQHSKH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CNS(C1C=CC(=CC=1)S(=O)(=O)F)(=O)=O)OCC1C(=C(N)N=C(N)N=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

  • Exact Mass: 644.98807
  • Monoisotopic Mass: 644.987722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • PSA: 167.36
  • LogP: 8.69880
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